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Compound of Interest

Compound Name: Chloroxynil

Cat. No.: B167504

For Research Use Only. Not for human or veterinary use.

Introduction

Chloroxynil is a post-emergent benzonitrile herbicide historically used for the control of
broadleaf weeds in various agricultural settings, particularly in cereal crops.[1] Although now
considered largely obsolete, its mode of action and historical application provide valuable
insights for researchers in herbicide science and crop protection.[1][2] Chloroxynil was
developed as a variant of bromoxynil and was noted for being less injurious to certain crops
like alfalfa and red clover, albeit with potentially lower potency against some broadleaf weeds.
[1] This document provides detailed application notes and protocols for the research-level
application of Chloroxynil as a post-emergent herbicide.

Physicochemical Properties
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Property Value

IUPAC Name 3,5-dichloro-4-hydroxybenzonitrile
CAS Number 1891-95-8

Chemical Formula C7HsCI2NO

Molar Mass 188.01 g-mol—1

Appearance Off-white solid

Solubility in water Slightly soluble

Mechanism of Action

Chloroxynil is a photosystem Il (PSII) inhibitor.[1] It disrupts the photosynthetic process in
susceptible plants by binding to the D1 quinone-binding protein within the photosystem Il
complex in the chloroplasts. This binding blocks the electron transport chain, halting the
production of energy (ATP and NADPH) necessary for plant growth. The inhibition of
photosynthesis leads to the formation of reactive oxygen species, which cause rapid cellular
damage, membrane leakage, and ultimately, tissue necrosis. As a contact herbicide,
Chloroxynil primarily affects the plant tissues it directly touches, making thorough application
coverage critical for its efficacy.
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Caption: Mechanism of action of Chloroxynil as a Photosystem Il inhibitor.

Data Presentation
Application Rates and Crop Tolerance

The following table summarizes available data on the application rates and crop tolerance of
Chloroxynil. It is important to note that this data is from a 1972 study and should be used as a
historical reference for research purposes.

Application Weed Effect on Crop .
Crop . Citation
Rate ( kg/ha) Presence Yield
Red Clover o )
o Significant yield
(Trifolium 0.84 Absent )
reduction

pratense L.)

Red Clover S )
o Significant yield
(Trifolium 1.12 Absent )
reduction
pratense L.)
Red Clover ]
o No yield
(Trifolium upto 1.12 Present )
reduction
pratense L.)
Alfalfa (Medicago  Equivalent rates - Less injurious
) ) Not specified ]
sativa L.) to Bromoxynil than Bromoxynil

Weed Control Efficacy

Chloroxynil has been used to control various broadleaf weeds. The efficacy is dependent on
the weed species, growth stage, and application rate.
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Application Rate (

Weed Species Efficacy Citation
kg/ha)

Common

Lambsquarters 0.28 (in mix with 2,4-

_ Excellent control
(Chenopodium album DB)

L)

Common Ragweed o

) 0.28 (in mix with 2,4-
(Ambrosia DB) Excellent control
artemisiifolia L.)

Less effective than
General Broadleaf

Not Specified Bromoxynil at
Weeds

equivalent rates

Pigweed (Amaranthus

Not Specified Control reported
spp.)
Mayweed (Matricaria N

Not Specified Control reported
spp.)
Knotweed N

Not Specified Control reported
(Polygonum spp.)
Shepherd's Purse
(Capsella bursa- Not Specified Control reported
pastoris)
Goosefoot N

] Not Specified Control reported

(Chenopodium spp.)
Stinkweed (Thlaspi N

Not Specified Control reported

arvense)

Experimental Protocols

The following is a detailed protocol for conducting a field trial to evaluate the efficacy of
Chloroxynil as a post-emergent herbicide.
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Experimental Design and Plot Establishment

» Design: Arandomized complete block design (RCBD) with a minimum of four replications is
recommended to account for field variability.

o Plot Size: Individual plots should be of a sufficient size to allow for accurate application and
assessment, avoiding edge effects. A typical size is 2 meters by 5 meters.

e Treatments:
o Untreated control (no herbicide application).

o Chloroxynil at various application rates (e.g., 0.5, 1.0, and 2.0 kg/ha ) to determine a
dose-response relationship.

o A commercially available standard herbicide for comparison.

o Crop and Weed Seeding: The target crop (e.g., barley, wheat) and a representative spectrum
of broadleaf weeds (e.g., Chenopodium album, Amaranthus retroflexus) should be seeded
uniformly across the trial area.

o Site Preparation: The experimental site should have uniform soil type and be prepared
according to standard agricultural practices for the selected crop.

Herbicide Application

» Timing: Apply Chloroxynil post-emergence when the weeds are in the 2-4 |leaf stage and
the crop is at a tolerant growth stage (e.g., 2-leaf to early tillering for cereals).

o Equipment: Use a calibrated research plot sprayer equipped with flat-fan nozzles to ensure
uniform coverage.

e Spray Volume: A spray volume of 100-200 L/ha is recommended for adequate foliar
coverage.

» Environmental Conditions: Apply the herbicide under optimal environmental conditions:

o Wind speed: < 10 km/h to minimize drift.
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o Temperature: 15-25°C.
o Relative humidity: > 50%.

o Avoid application if rain is expected within 4-6 hours.

Data Collection and Assessment

e Visual Assessment:

o Weed Control: Visually assess the percentage of weed control for each species at 7, 14,
and 28 days after treatment (DAT) using a scale of 0% (no effect) to 100% (complete Kkill).

o Crop Injury: Visually assess crop injury (phytotoxicity) at 7, 14, and 28 DAT using a scale
of 0% (no injury) to 100% (crop death). Note any symptoms such as chlorosis, necrosis, or
stunting.

o Weed Biomass:

o At 28 DAT, harvest the above-ground biomass of weeds from a designated quadrat (e.g.,
0.25 m?) within each plot.

o Dry the biomass at 70°C for 72 hours and record the dry weight.
e Crop Yield:
o At crop maturity, harvest the grain from a designated area within each plot.

o Determine the grain yield and adjust for moisture content.

Statistical Analysis

Analyze the collected data (visual assessments, weed biomass, and crop yield) using Analysis
of Variance (ANOVA) appropriate for an RCBD. Use a suitable mean separation test (e.g.,
Tukey's HSD) to determine significant differences between treatment means.
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Caption: Experimental workflow for evaluating Chloroxynil efficacy.
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Logical Relationships in Application

The successful application of Chloroxynil as a post-emergent herbicide is dependent on a set
of interconnected factors. The following diagram illustrates these logical relationships.
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Caption: Factors influencing Chloroxynil application outcomes.

Conclusion

While Chloroxynil is an older herbicide, understanding its application and mechanism provides
a valuable reference for weed science research. The provided protocols and data, though
based on historical information, offer a framework for contemporary studies on herbicide
efficacy, crop safety, and the evolution of weed management practices. Researchers should
adhere to all safety precautions and regulatory guidelines when handling and applying any
herbicide, including for research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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